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Introduction
Tillmans' reagent, chemically known as 2,6-dichlorophenolindophenol (DCPIP or DCIP), is a

redox-active dye fundamental to analytical chemistry.[1][2] First utilized for this purpose by J.

Tillmans in the 1920s, its primary and most established application is the quantitative

determination of ascorbic acid (Vitamin C).[3] The core principle of this method lies in a distinct

color change: the oxidized form of DCPIP is blue, which is reduced by ascorbic acid to a

colorless form.[1][4] This reaction allows for straightforward titrimetric or spectrophotometric

analysis.[1][4]

Beyond its role in vitamin analysis, DCPIP also serves as an artificial electron acceptor in

biochemical studies, particularly in measuring the rate of photosynthesis by accepting electrons

from the electron transport chain.[1][5][6] While its direct application in drug development is not

widespread, its properties as a pro-oxidant agent that can induce oxidative stress and deplete

intracellular glutathione have been explored in cancer research, suggesting potential

chemotherapeutic applications.[1][7][8] This guide provides an in-depth overview of the

foundational chemistry, experimental protocols, and core principles of Tillmans' reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1632235#bc-rfq
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorophenol-Indophenol
https://spegroup.ru/upload/wikifiles%202/Experiment_guide_P7187800.pdf
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.saps.org.uk/teaching-resources/resources/191/measuring-changes-in-ascorbic-acid-vitamin-c-concentration-in-ripening-fruit-and-vegetables/
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.saps.org.uk/teaching-resources/resources/191/measuring-changes-in-ascorbic-acid-vitamin-c-concentration-in-ripening-fruit-and-vegetables/
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.mdpi.com/2673-7256/5/3/19
https://pubmed.ncbi.nlm.nih.gov/10036166/
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://pmc.ncbi.nlm.nih.gov/articles/PMC6540085/
https://www.smolecule.com/products/s587459
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Principle: The Redox Reaction
The utility of Tillmans' reagent is rooted in its redox reaction with ascorbic acid. Ascorbic acid is

a potent reducing agent that readily donates electrons.[9] In this reaction, ascorbic acid

reduces the blue DCPIP dye to its colorless leuco-base form.[3][10] Concurrently, ascorbic acid

is oxidized to dehydroascorbic acid.[10]

This reaction is quantitative and proceeds in a 1:1 molar ratio, making it ideal for titration.[4]

The endpoint of the titration is easily identified by the persistence of a pink or purple color,

which occurs when all the ascorbic acid in the sample has been consumed and the excess,

unreacted DCPIP remains in the acidic solution.[9][10][11]
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The redox reaction between DCPIP and Ascorbic Acid.

Quantitative Data and Properties
The accuracy of experimental work involving Tillmans' reagent relies on a clear understanding

of its chemical and physical properties. The sodium salt form is commonly used for preparing

aqueous solutions.
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Property Value Reference

Chemical Name
2,6-Dichlorophenolindophenol

sodium salt
[12]

Synonyms
Tillmans' reagent, DCPIP

sodium salt, DCIP
[12][13]

Molecular Formula C₁₂H₆Cl₂NNaO₂ [12]

Molecular Weight 290.07 g/mol [12]

Appearance Dark green powder/solid [12][13]

Redox Potential (E₀') +0.217 V to +0.22 V (vs. SHE) [5][6]

Maximal Absorption (λmax)
~600-605 nm (Oxidized form,

pH dependent)
[1][5]

Solubility Soluble in water [13]

Stability

Light-sensitive; solutions

should be freshly prepared and

refrigerated.

[3][14]

Experimental Protocol: Titrimetric Determination of
Ascorbic Acid
The following is a generalized protocol for the determination of ascorbic acid in a sample using

the DCPIP titration method.

Reagent Preparation
Stabilizing Acid Solution (e.g., 4% Oxalic Acid or 3% Metaphosphoric Acid): Dissolve 40 g of

oxalic acid or 30 g of metaphosphoric acid in deionized water and make up to 1 L. This

solution is used to extract and stabilize the ascorbic acid in the sample.[10][11]

DCPIP Reagent Solution (e.g., 0.025%): Dissolve 250 mg of the sodium salt of 2,6-

dichlorophenolindophenol in ~500 mL of hot deionized water. Some protocols recommend

adding a small amount of sodium bicarbonate (e.g., 210 mg) to aid dissolution.[11][15] Cool
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the solution and dilute to 1 L with deionized water. Filter and store in a dark, refrigerated

bottle. The solution should be standardized daily.[3][11]

Standard Ascorbic Acid Solution (e.g., 0.1 mg/mL): Accurately weigh 100 mg of L-ascorbic

acid and dissolve it in 100 mL of the stabilizing acid solution to create a stock solution (1

mg/mL). Dilute 10 mL of this stock solution to 100 mL with the stabilizing acid to obtain a

working standard of 0.1 mg/mL.[10][11][15]

Standardization of DCPIP Reagent
Pipette 5 mL of the standard ascorbic acid working solution into a conical flask.

Add 10 mL of the 4% oxalic acid solution.[10]

Titrate with the DCPIP solution from a burette until a faint pink color persists for at least 15-

30 seconds.[11] This is the endpoint.

Record the volume of DCPIP solution used (V1).

Calculate the dye factor (mg of ascorbic acid per mL of dye) = (0.5 mg) / V1.

Sample Preparation and Titration
Solid Samples: Weigh a known amount (e.g., 5-10 g) of the sample, blend it with a known

volume of the stabilizing acid solution (e.g., 50-100 mL), and filter or centrifuge to obtain a

clear extract.[4][11]

Liquid Samples: Clear juices may be used directly.

Pipette a known volume (e.g., 5-10 mL) of the sample extract into a conical flask.

Titrate with the standardized DCPIP solution until the endpoint (persistent pink color) is

reached.

Record the volume of DCPIP used (V2).

Calculation
The concentration of ascorbic acid in the sample can be calculated using the following formula:
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Ascorbic Acid (mg/100g or mg/100mL) = (V2 × Dye Factor × Dilution Factor × 100) / Weight or

Volume of Sample
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Workflow for Vitamin C determination via DCPIP titration.

Other Applications & Considerations
Photosynthesis Research: DCPIP is used as a Hill reagent to measure the rate of the light-

dependent reactions of photosynthesis. It accepts electrons from the photosynthetic electron

transport chain, and its reduction (loss of blue color) can be monitored

spectrophotometrically.[1]

Mitochondrial Respiration: It can act as an artificial electron acceptor in studies of the

mitochondrial electron transport chain, helping to isolate specific parts of the respiratory

pathway.[6]

Interferences: The standard titration method can be affected by other reducing substances

present in a sample, such as sulfites, certain phenolic compounds, and some metal ions.[7]

[11] In such cases, modifications to the protocol, like the use of formaldehyde to bind sulfites

or spectrophotometric methods with background correction, may be necessary.[11][16]

Pharmacology: Pharmacological studies have shown that DCPIP can act as a pro-oxidant,

inducing cell death in human melanoma cancer cells by depleting glutathione and increasing

oxidative stress.[1][7] This highlights a potential, albeit less common, application in drug

discovery research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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